2-aza-2-desamino-5,8-dideazafolic acid
2-aza-2-desamino-5,8-dideazafolic acid
Brand Name:
Vulcanchem
CAS No.:
140410-01-1
VCID:
VC0126867
InChI:
InChI=1S/C20H19N5O6/c26-17(27)8-7-16(20(30)31)22-18(28)12-2-4-13(5-3-12)21-10-11-1-6-15-14(9-11)19(29)24-25-23-15/h1-6,9,16,21H,7-8,10H2,(H,22,28)(H,26,27)(H,30,31)(H,23,24,29)/t16-/m0/s1
SMILES:
C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)NN=NC3=O
Molecular Formula:
C20H19N5O6
Molecular Weight:
425.4 g/mol
2-aza-2-desamino-5,8-dideazafolic acid
CAS No.: 140410-01-1
Main Products
VCID: VC0126867
Molecular Formula: C20H19N5O6
Molecular Weight: 425.4 g/mol
| CAS No. | 140410-01-1 |
|---|---|
| Product Name | 2-aza-2-desamino-5,8-dideazafolic acid |
| Molecular Formula | C20H19N5O6 |
| Molecular Weight | 425.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[(4-oxo-1H-1,2,3-benzotriazin-6-yl)methylamino]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H19N5O6/c26-17(27)8-7-16(20(30)31)22-18(28)12-2-4-13(5-3-12)21-10-11-1-6-15-14(9-11)19(29)24-25-23-15/h1-6,9,16,21H,7-8,10H2,(H,22,28)(H,26,27)(H,30,31)(H,23,24,29)/t16-/m0/s1 |
| Standard InChIKey | YKORUANEKZOBMT-INIZCTEOSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C(=O)N[C@@H](CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)NN=NC3=O |
| SMILES | C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)NN=NC3=O |
| Canonical SMILES | C1=CC(=CC=C1C(=O)NC(CCC(=O)O)C(=O)O)NCC2=CC3=C(C=C2)NN=NC3=O |
| Synonyms | 2-aza-2-desamino-5,8-dideazafolic acid |
| PubChem Compound | 132284 |
| Last Modified | Nov 09 2021 |
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